Cas no 656809-97-1 (2,4-Pyrimidinediamine, 5-[(3-phenoxyphenyl)methyl]-)

• Product Name: 2,4-Pyrimidinediamine, 5-[(3-phenoxyphenyl)methyl]-
• CAS No: 656809-97-1
• MF: C₁₇H₁₆N₄O
• MW: 292.335143089294
• CID: 397668
• PubChem ID: 11231647
• Update Time: 2025-04-19

2,4-Pyrimidinediamine, 5-[(3-phenoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-[(3-phenoxyphenyl)methyl]-
• 5-[(3-phenoxyphenyl)methyl]pyrimidine-2,4-diamine
• 656809-97-1
• 5-(3-phenoxybenzyl)pyrimidine-2,4-diamine
• DTXSID40459573
• BDBM50138688
• CHEMBL119224
• 5-(3-Phenoxy-benzyl)-pyrimidine-2,4-diamine

• Inchi： 1S/C17H16N4O/c18-16-13(11-20-17(19)21-16)9-12-5-4-8-15(10-12)22-14-6-2-1-3-7-14/h1-8,10-11H,9H2,(H4,18,19,20,21)
• InChI Key： IQGDLBDLSLTHNQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)CC1=CN=C(N)N=C1N

Computed Properties

• Exact Mass: 292.13258
• Monoisotopic Mass: 292.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 87.05